Cas no 72770-49-1 (Methanone, 2-furanyl(3-methylphenyl)-)

Methanone, 2-furanyl(3-methylphenyl)- structure
72770-49-1 structure
Product Name:Methanone, 2-furanyl(3-methylphenyl)-
CAS No:72770-49-1
MF:C12H10O2
MW:186.206603527069
CID:1761397
PubChem ID:21576145
Update Time:2025-04-21

Methanone, 2-furanyl(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, 2-furanyl(3-methylphenyl)-
    • furan-2-yl-(3-methylphenyl)methanone
    • (Furan-2-yl)(3-methylphenyl)methanone
    • 72770-49-1
    • AKOS010980614
    • DTXSID20616006
    • Inchi: 1S/C12H10O2/c1-9-4-2-5-10(8-9)12(13)11-6-3-7-14-11/h2-8H,1H3
    • InChI Key: AONPHTPVRLCGCR-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(C1=CC=CC(C)=C1)=O

Computed Properties

  • Exact Mass: 186.0681
  • Monoisotopic Mass: 186.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.21
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